Cas no 1001510-36-6 (1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole)
1001510-36-6 structure
Product Name:1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
CAS No:1001510-36-6
MF:C11H11N3O2
MW:217.223942041397
MDL:MFCD02029251
CID:1125053
PubChem ID:7010174
Update Time:2025-08-03
1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylbenzyl)-3-nitro-1h-pyrazole
- AR-1B2228
- 1-(4-methylbenzyl)-1h-pyrrole
- AC1Q1H2R
- KST-1B9441
- AKOS008961622
- NSC116807
- AC1L6RSB
- CTK5H4745
- 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole
- AR-1B2228; 1-(4-methylbenzyl)-1h-pyrrole; AC1Q1H2R; KST-1B9441; AKOS008961622; NSC116807; AC1L6RSB; CTK5H4745; 1-(4-methylbenzyl)-1H-pyrrole; 1-(4-methyl-benzyl)-3-nitro-1H-pyrazole;
- AKOS B020940
- ART-CHEM-BB B020940
- 1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole
- SCHEMBL1857009
- 1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole
- AKOS000310718
- AKOS015922208
- 1001510-36-6
- MFCD02029251
- BQB51036
- DB-374766
- 3-nitro-1-(p-tolylmethyl)pyrazole
- BBL039991
- XBTSHQYPEYHCPX-UHFFFAOYSA-N
- 1-[(4-methylphenyl)methyl]-3-nitropyrazole
- STK349682
- EN300-229751
-
- MDL: MFCD02029251
- Inchi: 1S/C11H11N3O2/c1-9-2-4-10(5-3-9)8-13-7-6-11(12-13)14(15)16/h2-7H,8H2,1H3
- InChI Key: XBTSHQYPEYHCPX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CN(CC2C=CC(C)=CC=2)N=1)=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 63.6Ų
1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB422696-1 g |
1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 1g |
€616.10 | 2023-04-24 | ||
| abcr | AB422696-5 g |
1-[(4-Methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 5g |
€1106.00 | 2023-04-24 | ||
| Chemenu | CM312958-1g |
1-(4-Methylbenzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 95%+ | 1g |
$482 | 2023-02-03 | |
| Fluorochem | 025749-250mg |
1-(4-Methyl-benzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025749-1g |
1-(4-Methyl-benzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 025749-5g |
1-(4-Methyl-benzyl)-3-nitro-1H-pyrazole |
1001510-36-6 | 5g |
£782.00 | 2022-03-01 | ||
| Enamine | EN300-229751-0.05g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.05g |
$89.0 | 2024-06-20 | |
| Enamine | EN300-229751-0.1g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-229751-0.25g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.25g |
$189.0 | 2024-06-20 | |
| Enamine | EN300-229751-0.5g |
1-[(4-methylphenyl)methyl]-3-nitro-1H-pyrazole |
1001510-36-6 | 95% | 0.5g |
$297.0 | 2024-06-20 |
1-(4-methylphenyl)methyl-3-nitro-1H-pyrazole Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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